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Compound of Interest

Compound Name: Sulphenone

Cat. No.: B1682532

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of Sulphenone, a compound requiring careful management due to its potential
hazards.

I. Understanding Sulphenone: Properties and
Hazards

Sulphenone (p-chlorophenyl phenyl sulfone) is an acaricide characterized by its stability under
normal conditions.[1][2] However, it is crucial to be aware of its physical and chemical
properties, as well as its associated hazards, to handle and dispose of it safely.

Key Chemical and Physical Properties:
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Property Value

CAS Registry Number 80-00-2[1][3]

Molecular Formula C12H9oClO2S[1]

Molecular Weight 252.72 g/mol [1]

Appearance Colorless or white solid/powder[2]
Melting Point 98 °C[2]

Practically insoluble in water. Soluble in various
Solubility organic solvents such as acetone, dioxane, and

benzene.[1]

Stabilt Stable to oxidizing and reducing agents, acids,
abili
Y and alkalies found in spray formulations.[2]

Hazard Identification and Safety Precautions:

Sulphenone is classified as harmful and an irritant. Adherence to safety protocols is mandatory
to prevent accidental exposure.

e Hazard Statements:
o Harmful if swallowed.[4]
o Causes skin irritation.[4][5]
o Causes serious eye irritation.[4]
o May cause respiratory irritation.[4][5]
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

o Skin Protection: Wear suitable protective clothing and nitrile gloves.[4][5]
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o Respiratory Protection: Use a NIOSH-approved respirator with appropriate filters if
ventilation is inadequate or when handling the powder.[4]

Il. Step-by-Step Disposal Protocol for Sulphenone

The following procedure outlines the recommended steps for the safe disposal of Sulphenone
waste. This protocol is based on general best practices for hazardous chemical waste
management and should be adapted to comply with institutional and local regulations.

1. Waste ldentification and Segregation:

o Characterize the waste. Sulphenone waste may be in the form of pure compound,
contaminated labware (e.g., gloves, weighing boats), or solutions in organic solvents.

¢ Do not mix Sulphenone waste with other waste streams unless they are compatible.
Halogenated organic waste should generally be kept separate from non-halogenated waste.

[6]
2. Containerization:

e Select a container that is compatible with Sulphenone and any solvents present. A high-
density polyethylene (HDPE) or glass container is typically suitable for solid waste. For liquid
waste, ensure the container is designed for liquids and is compatible with the solvent.[7][8]

e The container must be in good condition, leak-proof, and have a secure, tight-fitting lid.[7]

o Label the container clearly with the words "HAZARDOUS WASTE," the full chemical name
"Sulphenone,” and the approximate quantity.[7]

3. Waste Accumulation and Storage:

o Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory.[7]

e The storage area should be a well-ventilated, cool, and dry location, away from incompatible
materials.[4]

o Keep the container closed at all times except when adding waste.[7]
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4. Disposal Request and Pickup:

e Once the container is full or the project is complete, arrange for disposal through your
institution's Environmental Health & Safety (EH&S) department or a licensed hazardous
waste disposal contractor.[9]

o Complete a hazardous material pickup request form, providing an accurate description of the
waste, including all constituents and their concentrations.[7]

5. Spill Management:
¢ In the event of a spill, evacuate the area if necessary and ensure proper ventilation.

» For solid spills, carefully sweep or vacuum the material, avoiding dust generation. Place the
collected material into a labeled hazardous waste container.[9]

 For liquid spills (Sulphenone dissolved in a solvent), absorb the spill with an inert, non-
combustible material like sand or vermiculite. Place the absorbent material into a sealed,
labeled container for disposal.[9]

lll. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Sulphenone
waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Sulphenone waste.

By adhering to these procedures, laboratory personnel can effectively manage Sulphenone
waste, minimizing risks to themselves and the environment, thereby fostering a culture of
safety and regulatory compliance. Always consult your institution's specific safety and disposal
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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